Cas no 1805672-28-9 (6-Chloromethyl-2-hydroxy-3-(trifluoromethyl)pyridine)

• Product Name: 6-Chloromethyl-2-hydroxy-3-(trifluoromethyl)pyridine
• CAS No: 1805672-28-9
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4902792
• Update Time: 2025-05-26

6-Chloromethyl-2-hydroxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloromethyl-2-hydroxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5ClF3NO/c8-3-4-1-2-5(6(13)12-4)7(9,10)11/h1-2H,3H2,(H,12,13)
• InChI Key： UXSKHPLWHLBWMK-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C(F)(F)F)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1

Additional information on 6-Chloromethyl-2-hydroxy-3-(trifluoromethyl)pyridine

Introduction to 6-Chloromethyl-2-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1805672-28-9)

6-Chloromethyl-2-hydroxy-3-(trifluoromethyl)pyridine, with the chemical formula C₇H₅ClF₃NO, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, which is well-documented for its broad spectrum of biological activities. The presence of both chloromethyl and hydroxyl functional groups, coupled with a trifluoromethyl substituent, makes it a particularly interesting molecule for synthetic chemists and biologists alike.

The chloromethyl moiety in 6-Chloromethyl-2-hydroxy-3-(trifluoromethyl)pyridine serves as a reactive handle for further functionalization, enabling the synthesis of more complex derivatives. This reactivity has been exploited in various contexts, including the development of novel drug candidates and agrochemicals. The hydroxyl group, on the other hand, provides a site for hydrogen bonding interactions, which can be crucial for binding affinity in biological systems. Additionally, the trifluoromethyl group enhances lipophilicity and metabolic stability, making it a common feature in many bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug discovery. A notable example is the use of 6-Chloromethyl-2-hydroxy-3-(trifluoromethyl)pyridine as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects.

In particular, studies have shown that compounds incorporating the 6-Chloromethyl-2-hydroxy-3-(trifluoromethyl)pyridine scaffold can exhibit potent activity against various kinases. For instance, derivatives of this compound have been investigated for their ability to inhibit tyrosine kinases, which are overactive in many cancer cell lines. The combination of the chloromethyl, hydroxyl, and trifluoromethyl groups allows for fine-tuning of the molecule's properties, such as solubility and binding affinity, to optimize its biological activity.

Moreover, the agrochemical industry has also benefited from the versatility of 6-Chloromethyl-2-hydroxy-3-(trifluoromethyl)pyridine. Pyridine-based compounds are widely used as intermediates in the synthesis of herbicides, fungicides, and insecticides. The unique structural features of this compound make it a valuable building block for creating novel agrochemicals that offer enhanced performance and environmental safety. For example, recent research has demonstrated the efficacy of derivatives of 6-Chloromethyl-2-hydroxy-3-(trifluoromethyl)pyridine in controlling resistant weed species while minimizing harm to non-target plants.

The synthesis of 6-Chloromethyl-2-hydroxy-3-(trifluoromethyl)pyridine typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and fluorination processes. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability. These synthetic strategies ensure that researchers have access to sufficient quantities of this compound for both laboratory studies and industrial applications.

From a computational chemistry perspective, understanding the molecular interactions of 6-Chloromethyl-2-hydroxy-3-(trifluoromethyl)pyridine with biological targets is crucial for rational drug design. Molecular docking simulations and quantum mechanical calculations have been used to predict binding modes and affinities. These computational tools provide valuable insights into how modifications to the molecule's structure can enhance its biological activity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify promising candidates for further development.

The pharmacokinetic properties of 6-Chloromethyl-2-hydroxy-3-(trifluoromethyl)pyridine derivatives are also an important consideration in drug development. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to ensure that a drug candidate reaches its target site at effective concentrations while maintaining safety. Preclinical studies using animal models help assess these properties before human trials are initiated. The trifluoromethyl group, in particular, has been shown to influence metabolic stability by increasing lipophilicity and reducing susceptibility to enzymatic degradation.

In conclusion,6-Chloromethyl-2-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1805672-28-9) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse functionalization strategies, making it a valuable intermediate for synthesizing bioactive molecules. Recent research highlights its role in developing kinase inhibitors and novel agrochemicals, demonstrating its versatility across multiple disciplines. As synthetic methods continue to advance and computational tools become more sophisticated,6-Chloromethyl-2-hydroxy-3-(trifluoromethyl)pyridine will undoubtedly remain at the forefront of chemical innovation.